3-Amino-1-(methoxymethyl)cyclobutane-1-carboxylic acid;hydrochloride

• IUPAC Name: 3-amino-1-(methoxymethyl)cyclobutane-1-carboxylic acid;hydrochloride
• InChI: InChI=1S/C7H13NO3.ClH/c1-11-4-7(6(9)10)2-5(8)3-7;/h5H,2-4,8H2,1H3,(H,9,10);1H
• InChI Key: TVLCGOODLZCCSI-UHFFFAOYSA-N
• Canonical SMILES: COCC1(CC(C1)N)C(=O)O.Cl
• Molecular Formula: C7H14ClNO3
• Molecular Weight: 195.64 g/mol

Description

Molecular Structure Analysis

The InChI code for this compound is 1S/C7H13NO3.ClH/c1-11-4-7(6(9)10)2-5(8)3-7;/h5H,2-4,8H2,1H3,(H,9,10);1H. This code provides a detailed description of the molecule’s structure, including the arrangement of its atoms and the bonds between them.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 195.65. It is a powder and should be stored at a temperature of 4 degrees Celsius.

Scientific Research Applications

Isolation and Structural Studies

• 3-Amino-1-(methoxymethyl)cyclobutane-1-carboxylic acid has been isolated from natural sources like Atelia herbert-smithii Pittier and characterized using spectroscopic and X-ray crystallographic methods (Austin et al., 1987).

Synthesis and Chemical Analysis

• Efficient synthesis methods have been developed for derivatives of this compound, highlighting its utility in creating enantiomeric β-amino acids and dipeptides (Izquierdo et al., 2002).
• Various derivatives of 2-aminocyclobutane-1-carboxylic acid have been prepared, demonstrating the compound's versatility in stereoselective synthesis and the creation of rigid beta-peptides (Izquierdo et al., 2005).

Radiopharmaceutical Development

• Derivatives of 3-Amino-1-(methoxymethyl)cyclobutane-1-carboxylic acid have been synthesized for use in positron emission tomography (PET), demonstrating the potential for tumor imaging (Shoup & Goodman, 1999).

Advances in Amino Acid Chemistry

• New methods have been developed for the synthesis of gamma-amino acids and their integration into peptide structures, showcasing the compound's role in advancing amino acid chemistry (André et al., 2011).

Biomedical Applications

• Investigations into the biomedical applications of cyclobutane derivatives, including this compound, have revealed their potential in the fields of cancer and viral research (Lu et al., 2017).

Safety and Hazards

The compound has been classified with the GHS07 pictogram, indicating that it can cause skin irritation, eye irritation, and may cause respiratory irritation. The precautionary statements associated with this compound include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, using only outdoors or in a well-ventilated area, wearing protective gloves/protective clothing/eye protection/face protection, and more.